Cas no 167959-14-0 (1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-)
167959-14-0 structure
Product Name:1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-
CAS No:167959-14-0
MF:C15H11N3O
MW:249.267342805862
CID:1355731
Update Time:2024-08-17
1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-
- 1H-Benzimidazole-6-carbonitrile, 2-(4-methoxyphenyl)-
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- Inchi: 1S/C15H11N3O/c1-19-12-5-3-11(4-6-12)15-17-13-7-2-10(9-16)8-14(13)18-15/h2-8H,1H3,(H,17,18)
- InChI Key: JTDTWUAEZBPWDN-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(OC)C=C2)NC2=CC(C#N)=CC=C2N=1
Computed Properties
- Exact Mass: 249.09033
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 499.7±51.0 °C(Predicted)
- PSA: 61.7
- pka: 9.97±0.10(Predicted)
1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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